N-Phenyl-p-phenylenediamine(p-Anilinoaniline)
N-Phenyl-p-phenylenediamine(p-Anilinoaniline)
N-phenyl-p-phenylenediamine appears as odorless purple-black solid or flake or dark purple chips. (NTP, 1992)
P-aminodiphenylamine is an aromatic amine that is the 4-amino derivative of diphenylamine. It has a role as an allergen. It is a secondary amino compound and an aromatic amine. It derives from a diphenylamine.
P-aminodiphenylamine is an aromatic amine that is the 4-amino derivative of diphenylamine. It has a role as an allergen. It is a secondary amino compound and an aromatic amine. It derives from a diphenylamine.
Brand Name:
Vulcanchem
CAS No.:
101-54-2
VCID:
VC0046282
InChI:
InChI=1S/C12H12N2/c13-10-6-8-12(9-7-10)14-11-4-2-1-3-5-11/h1-9,14H,13H2
SMILES:
C1=CC=C(C=C1)NC2=CC=C(C=C2)N
Molecular Formula:
C12H12N2
C6H5NHC6H4NH2
C12H12N2
C6H5NHC6H4NH2
C12H12N2
Molecular Weight:
184.24 g/mol
N-Phenyl-p-phenylenediamine(p-Anilinoaniline)
CAS No.: 101-54-2
Reference Standards
VCID: VC0046282
Molecular Formula: C12H12N2
C6H5NHC6H4NH2
C12H12N2
Molecular Weight: 184.24 g/mol
CAS No. | 101-54-2 |
---|---|
Product Name | N-Phenyl-p-phenylenediamine(p-Anilinoaniline) |
Molecular Formula | C12H12N2 C6H5NHC6H4NH2 C12H12N2 |
Molecular Weight | 184.24 g/mol |
IUPAC Name | 4-N-phenylbenzene-1,4-diamine |
Standard InChI | InChI=1S/C12H12N2/c13-10-6-8-12(9-7-10)14-11-4-2-1-3-5-11/h1-9,14H,13H2 |
Standard InChIKey | ATGUVEKSASEFFO-UHFFFAOYSA-N |
SMILES | C1=CC=C(C=C1)NC2=CC=C(C=C2)N |
Canonical SMILES | C1=CC=C(C=C1)NC2=CC=C(C=C2)N |
Boiling Point | 669 °F at 760 mm Hg (NTP, 1992) 354.0 °C 354 °C |
Colorform | Needles (alcohol) Purple powder Purple needles |
Density | 1.15 (NTP, 1992) 1.1 at 100 °C 1.09 g/cm³ |
Flash Point | 380 °F (NTP, 1992) 193 °C |
Melting Point | 163 to 167 °F (NTP, 1992) 66.0 °C 75 °C |
Physical Description | N-phenyl-p-phenylenediamine appears as odorless purple-black solid or flake or dark purple chips. (NTP, 1992) Liquid; OtherSolid; PelletsLargeCrystals PURPLE CRYSTALLINE POWDER OR NEEDLES |
Description | N-phenyl-p-phenylenediamine appears as odorless purple-black solid or flake or dark purple chips. (NTP, 1992) P-aminodiphenylamine is an aromatic amine that is the 4-amino derivative of diphenylamine. It has a role as an allergen. It is a secondary amino compound and an aromatic amine. It derives from a diphenylamine. |
Related CAS | 2198-59-6 (mono-hydrochloride) 4698-29-7 (sulfate [2:1]) |
Solubility | less than 1 mg/mL at 66° F (NTP, 1992) Slightly soluble in water, chloroform; very soluble in ethanol; soluble in diethyl ether, ligroin Soluble in alcohol and acetone Insoluble in water; soluble in oxygenated solvents Solubility: 500 mg/L at 20 °C and pH 8.9 In water, 1.78X10+3 mg/L at 25 °C (est) Solubility in water, g/100ml at 20 °C: 0.05 |
Synonyms | 4-aminodiphenylamine 4-aminodiphenylamine monohydrochloride 4-aminodiphenylamine sulfate 4-aminodiphenylamine sulfate (2:1) N-phenyl-1,4-benzenediamine N-phenyl-p-phenylenediamine p-aminodiphenylamine p-anilinoaniline para-aminodiphenylamine Semidine |
Vapor Pressure | 1.21e-05 mmHg 1.21X10-5 mm Hg at 25 °C (extrapolated) Vapor pressure, Pa at 20 °C: 0.000076 |
PubChem Compound | 7564 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume